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Compound of Interest

Compound Name:
tris[4-(2-methylpropyl)phenyl]

phosphate

Cat. No.: B167221 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Tris[4-(2-
methylpropyl)phenyl] Phosphate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties, experimental protocols, and relevant biological activities of tris[4-(2-
methylpropyl)phenyl] phosphate. The information is intended for researchers, scientists, and

professionals involved in drug development and material science.

Core Chemical and Physical Properties
Tris[4-(2-methylpropyl)phenyl] phosphate is an organophosphate ester.[1] It is characterized

by three 4-(2-methylpropyl)phenyl groups attached to a central phosphate moiety.[1] This

compound is primarily utilized as a flame retardant and plasticizer in various polymers and

coatings.[1][2][3]

Physical and Chemical Data Summary
The quantitative physical and chemical properties of tris[4-(2-methylpropyl)phenyl]
phosphate are summarized in the table below for easy reference.
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Property Value

IUPAC Name tris[4-(2-methylpropyl)phenyl] phosphate

Synonyms

Tris(isobutylphenyl) phosphate, Phenol,

isobutylenated, phosphate (3:1),

DURAD220B[1][3][4]

CAS Number 68937-40-6[1][3][4][5][6][7]

Molecular Formula C₃₀H₃₉O₄P[1][2][3][4][6][7]

Molecular Weight 494.6 g/mol [1][2][3][4][5][6][7]

Boiling Point 534.5°C at 760 mmHg[2][3]

Density 1.083 g/cm³[2][3]

Flash Point 290°C[3]

Vapor Pressure 5.8 x 10⁻¹¹ mmHg at 25°C[3]

Refractive Index 1.543[3]

Water Solubility 0.002 mg/L[5]

Log Kₒw (estimated) 7.08[5]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of tris[4-(2-methylpropyl)phenyl]
phosphate are outlined below.

Synthesis Protocol
The synthesis of tris[4-(2-methylpropyl)phenyl] phosphate is typically a two-step process

involving the alkylation of phenol followed by phosphorylation.[1][5]

Precursor Synthesis: Friedel-Crafts Alkylation

Objective: To synthesize the precursor, 4-(2-methylpropyl)phenol.

Reactants: Phenol and isobutylene (2-methylpropene).[5]
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Catalyst: A Lewis acid, such as aluminum chloride (AlCl₃), is commonly used.

Mechanism: This reaction is an electrophilic aromatic substitution where the isobutylene

alkylates the phenol. While both ortho and para substitution can occur, the reaction

equilibrium favors the formation of the more stable para isomer.[5]

Esterification: Phosphorylation

Objective: To form the final tris[4-(2-methylpropyl)phenyl] phosphate product.

Reactants: 4-(2-methylpropyl)phenol and phosphorus oxychloride (POCl₃) in a 3:1 molar

ratio.[5]

Reaction Conditions: The reaction is typically heated to 80–100°C, and a catalyst like

magnesium chloride (MgCl₂) can be used to achieve higher yields (>85%).[5]

Mechanism: This is a nucleophilic substitution reaction. The hydroxyl group of three

equivalents of 4-(2-methylpropyl)phenol sequentially attacks the electrophilic phosphorus

atom in phosphorus oxychloride, with the elimination of a hydrogen chloride (HCl)

molecule at each step.[5]

Purification

The crude product is purified via fractional distillation under reduced pressure (0.1–1

mmHg) to remove any unreacted phenol and byproducts.[5]

Purity is confirmed using High-Performance Liquid Chromatography (HPLC) with UV

detection at 254 nm.[5]
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Synthesis Workflow

Step 1: Friedel-Crafts Alkylation

Step 2: Phosphorylation

Step 3: Purification

Phenol

Alkylation Reaction
(Lewis Acid Catalyst)

Isobutylene

4-(2-methylpropyl)phenol

Esterification
(3:1 Molar Ratio)

Phosphorus Oxychloride

Crude Product

Fractional Distillation
(Reduced Pressure)

Tris[4-(2-methylpropyl)phenyl] Phosphate
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Analytical Workflow for Environmental Samples

Extraction

Analysis

Environmental Sample
(Solid or Liquid)

Solid Matrix
(Soil, Sediment)

if solid

Liquid Matrix
(Water)

if liquid

Ultrasonic-Assisted
Extraction (UAE)

Solid-Phase
Extraction (SPE)

Sample Extract

Chromatographic Analysis
(GC-MS or LC-MS/MS)

Quantitative Data
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Flame Retardancy Mechanism
Tris[4-(2-methylpropyl)phenyl]

Phosphate

Heat / Combustion

Thermal Decomposition

Polyphosphoric Acid
Formation

Catalyzes Polymer
Dehydration & Cross-linking

Insulating Char Layer

Inhibits Combustion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s774134
https://www.bocsci.com/tris-isobutylphenyl-phosphate-cas-68937-40-6-item-97062.html
https://www.lookchem.com/casno68937-40-6.html
https://www.chemwhat.com/trisisobutylphenyl-phosphate-cas-68937-40-6/
https://www.benchchem.com/product/b167221
https://www.chemblink.com/products/68937-40-6.htm
https://www.chemblink.com/products/68937-40-6.htm
https://pubchem.ncbi.nlm.nih.gov/compound/91700
https://pubchem.ncbi.nlm.nih.gov/compound/91700
https://www.benchchem.com/product/b167221#physical-and-chemical-properties-of-tris-4-2-methylpropyl-phenyl-phosphate
https://www.benchchem.com/product/b167221#physical-and-chemical-properties-of-tris-4-2-methylpropyl-phenyl-phosphate
https://www.benchchem.com/product/b167221#physical-and-chemical-properties-of-tris-4-2-methylpropyl-phenyl-phosphate
https://www.benchchem.com/product/b167221#physical-and-chemical-properties-of-tris-4-2-methylpropyl-phenyl-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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